Cas no 729590-46-9 (Benzenepropanoic acid,2-ethyl-4-hydroxy-, ethyl ester)

• Product Name: Benzenepropanoic acid,2-ethyl-4-hydroxy-, ethyl ester
• CAS No: 729590-46-9
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 559178
• Update Time: 2024-03-05

Benzenepropanoic acid,2-ethyl-4-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,2-ethyl-4-hydroxy-, ethyl ester
• Benzenepropanoic acid, 2-ethyl-4-hydroxy-, ethyl ester (9CI)
• Ethyl 3-(2-ethyl-4-hydroxyphenyl)propanoate
• 3-(2-ethyl-4-hydroxyphenyl)propionic acid ethyl ester
• 3-(2-ethyl-4-hydroxy-phenyl)-propionic acid ethyl ester
• 4-Carbethoxy-pyridoxy-(3)-essigsaeureethylester
• 4-hydroxy-2-ethyl-dihydro-ethyl cinnamate
• AK118777
• Ethyl 3-(2-ethoxy-2-oxoethoxy)isonicotinate
• ethyl 3-(2-ethyl-4-hydroxylphenyl)propionate
• ethyl 3-ethoxycarbonylmethoxy-isonicotinate
• FT-0686273
• KB-252776
• QC-722
• SureCN2563447

• Inchi： 1S/C13H18O3/c1-3-10-9-12(14)7-5-11(10)6-8-13(15)16-4-2/h5,7,9,14H,3-4,6,8H2,1-2H3
• InChI Key： DQRGLCLEGSZGSN-UHFFFAOYSA-N
• SMILES： C1(CCC(OCC)=O)=CC=C(O)C=C1CC

Computed Properties

• Exact Mass: 222.126
• Monoisotopic Mass: 222.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2